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Compound of Interest

Compound Name: 4-Fluorobenzoylacetonitrile

Cat. No.: B105857 Get Quote

Application Notes: Synthesis of 4-
Fluorobenzoylacetonitrile
Introduction

4-Fluorobenzoylacetonitrile, also known as 3-oxo-3-(4-fluorophenyl)propionitrile, is a key

intermediate in the synthesis of various pharmaceuticals, notably the antipsychotic drug

Blonanserin. Its chemical structure incorporates a reactive β-ketonitrile moiety, making it a

valuable building block in organic synthesis. This document outlines a detailed protocol for the

preparation of 4-Fluorobenzoylacetonitrile from malononitrile and fluorobenzene, a method

noted for its operational simplicity and high yield.

Reaction Principle

The synthesis involves a Friedel-Crafts-type acylation reaction where malononitrile reacts with

fluorobenzene in the presence of a strong acid, trifluoromethanesulfonic acid, to form the

desired product. The subsequent purification by recrystallization yields high-purity 4-
Fluorobenzoylacetonitrile.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the synthesis and

purification of 4-Fluorobenzoylacetonitrile.
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Table 1: Reactant Specifications and Molar Ratios

Reactant Molecular Weight ( g/mol )
Molar Ratio (relative to
Malononitrile)

Malononitrile 66.06 1

Fluorobenzene 96.10 1.2 - 2.0

Trifluoromethanesulfonic Acid 150.08 1.1 - 1.5

Table 2: Reaction and Purification Conditions

Parameter Value

Reaction Temperature 70-80 °C

Reaction Time 8-12 hours

Recrystallization Solvent System Ethanol and n-Hexane

Recrystallization Solvent Volume Ratio

(Alcohol:Alkane)
1:1.6 - 1:4

Cooling Temperature for Recrystallization 0-10 °C

Table 3: Product Characterization and Yield

Parameter Result

Yield 92.12%

Purity (HPLC) 99.857%

Melting Point 85.3-86.5 °C

¹H-NMR (400 MHz, CDCl₃) δ 7.96 (d, 2H), 7.21 (d, 2H), 4.14 (s, 2H)

Mass Spec. (MS) 164 (MH⁺), 186 (MNa⁺)

Appearance White, flaky crystals
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Experimental Workflow Diagram
Experimental Workflow for 4-Fluorobenzoylacetonitrile Synthesis
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To cite this document: BenchChem. [Preparation of 4-Fluorobenzoylacetonitrile using
malononitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105857#preparation-of-4-fluorobenzoylacetonitrile-
using-malononitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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